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Compound of Interest

Compound Name: Ethylaminoethanol

Cat. No.: B8294368

Safe Handling and Disposal of
Ethylaminoethanol in the Laboratory

Application Notes & Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedures and safety information for the handling and
disposal of Ethylaminoethanol (CAS No. 110-73-6) in a laboratory setting. Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and to minimize environmental
impact.

Hazard Identification and Health Effects

Ethylaminoethanol is a hazardous chemical that presents several risks upon exposure.[1][2]
[3][4][5][6] It is classified as a combustible liquid.[4][7]

Primary hazards include:
o Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[1][4][5][6]
» Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5][6]

o Respiratory Irritation: May cause respiratory irritation.[3]
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Potential Health Effects:

Eye Contact: Can cause serious eye damage, including burns and corneal damage.[1][2]

o Skin Contact: Toxic if absorbed through the skin, causing burns.[1][2] The substance is

readily absorbed through the skin.[2]

 Ingestion: Harmful if swallowed, causing burns to the gastrointestinal tract.[2][4]

 Inhalation: May cause chemical burns to the respiratory tract and, at high concentrations,

may lead to central nervous system depression.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethylaminoethanol is provided in

the table below for easy reference.

Property Value
CAS Number 110-73-6
Molecular Formula C4H11NO

Molecular Weight 89.14 g/mol [1]

Appearance Clear, colorless liquid[2][8][9]
Odor Amine-like[7][8][9]

Boiling Point 169-170 °C[10]

Melting Point -90 °C[10]

Flash Point 78 °C (172.4 °F)[2]

Density 0.914 g/mL at 25 °C[10]

Solubility in Water

Miscible[8][11]

Vapor Density

3 (vs airn)[10]

Vapor Pressure

<1 mm Hg (at 20 °C)[10]
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize the risks
associated with Ethylaminoethanol.

Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when handling Ethylaminoethanol.

PPE Specification

Chemical safety goggles and a face shield are

Eye Protection )
required.[6][12]

Impervious gloves (e.g., nitrile rubber) must be
Hand Protection worn. Gloves should be inspected before use

and disposed of properly after handling.[1][13]

) ] Alab coat or a complete suit protecting against
Skin and Body Protection ) )
chemicals is necessary.[1][6]

Work should be conducted in a well-ventilated
) ) area or under a chemical fume hood. If
Respiratory Protection S
ventilation is inadequate, a NIOSH/MSHA-

approved respirator should be used.[3][6]

Experimental Protocol: General Handling

» Preparation: Before starting any work, ensure that a safety shower and eyewash station are
readily accessible.[3][4]

» Ventilation: All handling of Ethylaminoethanol must be performed in a well-ventilated area,
preferably within a certified chemical fume hood, to avoid inhalation of vapors.[3][6]

o Dispensing: When transferring the chemical, use appropriate tools to avoid splashes.
Grounding of equipment may be necessary to prevent static discharge.[7]

e Avoiding Contact: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mists.[4]
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e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the lab.[1][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as it
is a combustible liquid.[3][7]

Storage Protocol

o Container: Store in a tightly closed, properly labeled container.[3][4]

» Location: Keep in a cool, dry, and well-ventilated area designated for corrosive and toxic
materials.[3][4]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][12]

o Temperature: Store below +30°C.[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Ethylaminoethanol.

First Aid Measures
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[2][3] Seek immediate

medical attention.[2][3][4]

Immediately remove all contaminated clothing.
) [3][4] Flush skin with plenty of soap and water
Skin Contact ) ) )
for at least 15 minutes.[2][4] Seek immediate

medical attention.[2][4]

Do NOT induce vomiting.[2][4] If the person is

conscious, rinse their mouth with water and

Ingestion ] ]
have them drink 2-4 cupfuls of milk or water.[2]
Seek immediate medical attention.[2][4]
Move the person to fresh air immediately.[2][4] If
) breathing is difficult, provide oxygen. If not
Inhalation

breathing, give artificial respiration.[2][4] Seek

immediate medical attention.[2][4]

Spill Cleanup Protocol

o Evacuate: Immediately evacuate the area of the spill.
e Ventilate: Ensure the area is well-ventilated.
» PPE: Don the appropriate personal protective equipment as outlined in section 3.1.

o Containment: For small spills, contain the spill using a non-combustible absorbent material
such as sand, earth, or vermiculite.[4][7] Do not use combustible materials like paper towels.
[14]

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and closed container for hazardous waste disposal.[7]

» Decontamination: Clean the spill area with soap and water, collecting the rinse water for
disposal if the spill was of a highly toxic substance.[15]
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o Large Spills: For large spills, evacuate the area and contact the institution's emergency
response team.[16]

Disposal Procedures

Ethylaminoethanol and any contaminated materials must be disposed of as hazardous waste.

Waste Disposal Protocol

o Waste Collection: Collect all Ethylaminoethanol waste, including contaminated absorbent
materials and disposable PPE, in a designated, properly labeled, and sealed hazardous
waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
contents, including "Ethylaminoethanol".

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and certified professional waste disposal service.[1] Do not pour Ethylaminoethanol down
the drain or dispose of it with regular trash.[1]

o Regulations: All disposal activities must comply with local, state, and federal regulations for
hazardous waste.[3]

Visual Protocols
Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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